Cas no 53197-99-2 (Bis(2-nonylphenoxy)phosphanolate)

Bis(2-nonylphenoxy)phosphanolate structure
53197-99-2 structure
Product name:Bis(2-nonylphenoxy)phosphanolate
CAS No:53197-99-2
MF:C30H46O3P-
MW:485.658
CID:2830635
PubChem ID:22118130

Bis(2-nonylphenoxy)phosphanolate Chemical and Physical Properties

Names and Identifiers

    • DTXSID50622574
    • ZTJHENPFYJFSQX-UHFFFAOYSA-N
    • 53197-99-2
    • Bis(2-nonylphenoxy)phosphanolate
    • Inchi: InChI=1S/C30H46O3P/c1-3-5-7-9-11-13-15-21-27-23-17-19-25-29(27)32-34(31)33-30-26-20-18-24-28(30)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22H2,1-2H3/q-1
    • InChI Key: ZTJHENPFYJFSQX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 485.31845732Da
  • Monoisotopic Mass: 485.31845732Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 20
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • XLogP3: 12.3

Experimental Properties

  • PSA: 55.11000
  • LogP: 10.38800

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